Atazanavir Impurity 1
Atazanavir Impurity 1
An epimeric impurity of Atazanavir
Brand Name:
Vulcanchem
CAS No.:
1292296-09-3
VCID:
VC0194267
InChI:
InChI=1S/C38H52N6O7/c1-37(2,3)31(41-35(48)50-7)33(46)40-29(22-25-14-10-9-11-15-25)30(45)24-44(43-34(47)32(38(4,5)6)42-36(49)51-8)23-26-17-19-27(20-18-26)28-16-12-13-21-39-28/h9-21,29-32,45H,22-24H2,1-8H3,(H,40,46)(H,41,48)(H,42,49)(H,43,47)/t29-,30+,31+,32+/m0/s1
SMILES:
CC(C)(C)C(C(=O)NC(CC1=CC=CC=C1)C(CN(CC2=CC=C(C=C2)C3=CC=CC=N3)NC(=O)C(C(C)(C)C)NC(=O)OC)O)NC(=O)OC
Molecular Formula:
C38H52N6O7
Molecular Weight:
704.9 g/mol
Atazanavir Impurity 1
CAS No.: 1292296-09-3
Impurities
VCID: VC0194267
Molecular Formula: C38H52N6O7
Molecular Weight: 704.9 g/mol
Purity: > 95%
CAS No. | 1292296-09-3 |
---|---|
Product Name | Atazanavir Impurity 1 |
Molecular Formula | C38H52N6O7 |
Molecular Weight | 704.9 g/mol |
IUPAC Name | methyl N-[(2S)-1-[2-[(2R,3S)-2-hydroxy-3-[[(2S)-2-(methoxycarbonylamino)-3,3-dimethylbutanoyl]amino]-4-phenylbutyl]-2-[(4-pyridin-2-ylphenyl)methyl]hydrazinyl]-3,3-dimethyl-1-oxobutan-2-yl]carbamate |
Standard InChI | InChI=1S/C38H52N6O7/c1-37(2,3)31(41-35(48)50-7)33(46)40-29(22-25-14-10-9-11-15-25)30(45)24-44(43-34(47)32(38(4,5)6)42-36(49)51-8)23-26-17-19-27(20-18-26)28-16-12-13-21-39-28/h9-21,29-32,45H,22-24H2,1-8H3,(H,40,46)(H,41,48)(H,42,49)(H,43,47)/t29-,30+,31+,32+/m0/s1 |
Standard InChIKey | AXRYRYVKAWYZBR-SYEZAVJTSA-N |
Isomeric SMILES | CC(C)(C)[C@@H](C(=O)N[C@@H](CC1=CC=CC=C1)[C@@H](CN(CC2=CC=C(C=C2)C3=CC=CC=N3)NC(=O)[C@H](C(C)(C)C)NC(=O)OC)O)NC(=O)OC |
SMILES | CC(C)(C)C(C(=O)NC(CC1=CC=CC=C1)C(CN(CC2=CC=C(C=C2)C3=CC=CC=N3)NC(=O)C(C(C)(C)C)NC(=O)OC)O)NC(=O)OC |
Canonical SMILES | CC(C)(C)C(C(=O)NC(CC1=CC=CC=C1)C(CN(CC2=CC=C(C=C2)C3=CC=CC=N3)NC(=O)C(C(C)(C)C)NC(=O)OC)O)NC(=O)OC |
Appearance | Solid powder |
Description | An epimeric impurity of Atazanavir |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | (3S,8R,9S,12S)-3,12-Bis(1,1-dimethylethyl)-8-hydroxy-4,11-dioxo-9-(phenylmethyl)-6-[[4-(2-pyridinyl)phenyl]methyl]-,2,5,6,10,13-pentaazatetradecanedioic Acid 1,14-Dimethyl Ester; |
PubChem Compound | 22940470 |
Last Modified | Nov 11 2021 |
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